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Get Quote

The table below summarizes the fundamental characteristics of C.I. Vat Green 9 as found in the search

results [1].

Property

Description

CAS Number

Chemical Name

Other Names

Molecular Formula

Molecular Weight

Physical Form

Solubility

Color in Conc.
H2S0a4

6369-65-9

Indanthrene Black BBN

Vat Green 9; Vat Black BB; C.l. 59850

C34H15NOa4

501.49

Black powder

Insoluble in water and ethanol; soluble in o-chlorophenol, xylene; slightly soluble
in acetone, chloroform, pyridine.

Dark purple, turning to dark purple precipitate upon dilution.
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Property Description
Leuco Form Purple
(Alkaline)

Leuco Form (Acid) Dark red/Wine

Primary Dyeing of cotton, viscose, silk, and wool fabrics.
Applications

Experimental Data on a Related Electrochemical
Reduction Process

Although a direct performance comparison for dyeing is not available, one study provides experimental
details on the direct electrochemical reduction of a vat dye (CI Vat Yellow 1) using a carbon felt

electrode, which is noted as a greener alternative to traditional chemical reduction methods [2]. This

methodology could be applicable to C.I. Vat Green 9.

The workflow for this electrochemical dyeing process is illustrated below:
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Experimental Workflow for Electrochemical Dye Reduction

Preparation of Dye Suspension

:

Electrochemical Cell Setup

:

Potentiostatic Electrolysis

:

Dyeing and Evaluation

Click to download full resolution via product page

Detailed Experimental Protocol [2]:

¢ Reagents and Materials: Cl Vat Yellow 1 (technical grade), sodium hydroxide (NaOH), deionized
water. All chemicals were analytical grade and used without further purification.

¢ Electrochemical Setup: A three-electrode system was used for potentiostatic electrolysis.

o Working Electrode: Carbon felt (highlighted as crucial due to its porous, high-surface-area

structure that adsorbs dye particles).

o Counter Electrode: Platinum sheet.

o Reference Electrode: Saturated calomel electrode (SCE).

o Electrolyte: NaOH solution (provides the alkaline environment necessary for the process).
e Procedure:

[e]

The dye was dispersed in the NaOH electrolyte to create a suspension.
The suspension was placed in the electrochemical cell with the carbon felt cathode.

o

(e]

A constant reducing potential was applied to the cell.

The reduction process was monitored by observing the color change of the dye suspension
from the original color to that of the leuco compound.

¢ Key Findings and Performance:

[¢]
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o The carbon felt electrode enabled successful direct electrochemical reduction without
adding a redox mediator or pre-reduced leuco dye, which is often required with solid
electrodes.

o The reduction rate and current efficiency were significantly higher with carbon felt compared to
solid electrodes like nickel, platinum, or graphite.

o The dyed cotton fabrics using this electrochemical method showed color strength and
fastness properties comparable to those achieved by the traditional sodium dithionite

method.

Innovative Application in Supercapacitors

Interestingly, Indanthrene Black BBN has been investigated for use beyond textiles. One research paper

explores its use in high-performance supercapacitors [3]:

¢ Role: The dye functions as a redox-active molecule that contributes pseudocapacitance through its
reversible redox reactions.

e Composite Material: It is composited with reduced graphene oxide (rGO) via Tt-1t stacking.

e Performance: The composite electrode demonstrated an enhanced energy density of 19.8 Wh kg—*
and outstanding cycling stability, retaining 85.8% of its initial capacitance after 10,000 cycles [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

Your Ultimate Destination for Small-Molecule (aka. Address:

smolecule) Compounds, Empowering Innovative

Research Solutions Beyond Boundaries. Phone:
Email:
Web:

Ontario, CA 91761, United
States

(512) 262-9938
info@smolecule.com

www.smolecule.com

© 2026 Smolecule. All rights reserved. 5/5

Tech Support


https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s1895427?utm_src=pdf-bulk
https://www.smolecule.com/products/s1895427?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

